Cas no 7167-09-1 (bicyclo2.2.1heptane-2-sulfonamide)

• Product Name: bicyclo2.2.1heptane-2-sulfonamide
• CAS No: 7167-09-1
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD16671914
• CID: 576377
• PubChem ID: 45080580
• Update Time: 2025-04-23

bicyclo2.2.1heptane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-sulfonamide
• bicyclo2.2.1heptane-2-sulfonamide
• AKOS011362602
• SCHEMBL8796119
• DTXSID20664042
• EN300-247725
• 7167-09-1

• MDL： MFCD16671914
• Inchi： 1S/C7H13NO2S/c8-11(9,10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H2,8,9,10)
• InChI Key： JACBAHDRSTWZNH-UHFFFAOYSA-N
• SMILES： S(C1CC2CCC1C2)(N)(=O)=O

Computed Properties

• Exact Mass: 483.05818
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 104.67

Additional information on bicyclo2.2.1heptane-2-sulfonamide

Bicyclo[2.2.1]heptane-2-sulfonamide (CAS No. 7167-09-1): A Versatile Sulfonamide Derivative in Modern Chemical and Pharmaceutical Research

Bicyclo[2.2.1]heptane-2-sulfonamide, identified by its Chemical Abstracts Service number (CAS No. 7167-09-1), is a sulfonamide derivative that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and drug discovery. This compound, characterized by its bicyclic structure, exhibits unique chemical and pharmacological properties that make it a valuable scaffold for developing novel therapeutic agents. The sulfonamide functional group, a key feature of this molecule, is well-documented for its role in enhancing the bioavailability and binding affinity of various pharmacological compounds.

The structural framework of Bicyclo[2.2.1]heptane-2-sulfonamide consists of a seven-membered bicyclic system with a sulfonamide substituent at the 2-position. This configuration imparts distinct steric and electronic properties, making it an attractive candidate for modulating biological targets. The bicyclic core is particularly interesting because it mimics the natural scaffolds found in many biologically active molecules, thereby facilitating interactions with specific enzymes and receptors.

In recent years, sulfonamide derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including infections, inflammation, and cancer. The< strong>Bicyclo[2.2.1]heptane-2-sulfonamide derivative has been explored as a lead compound in several research initiatives aimed at identifying new therapeutic entities. Its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions has made it a promising candidate for drug development.

One of the most compelling aspects of Bicyclo[2.2.1]heptane-2-sulfonamide is its versatility in chemical modifications. Researchers have leveraged its scaffold to introduce various functional groups, leading to a diverse library of derivatives with tailored properties. These modifications have enabled the optimization of pharmacokinetic profiles, such as solubility, metabolic stability, and target specificity. For instance, studies have demonstrated that appending hydrophilic or lipophilic groups to the sulfonamide moiety can significantly influence the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics.

The pharmacological potential of Bicyclo[2.2.1]heptane-2-sulfonamide has been further explored through computational modeling and experimental validation. Advanced computational techniques have been employed to predict binding affinities and identify potential drug candidates based on their interaction with biological targets such as enzymes and receptors. These studies have provided insights into the structural requirements necessary for effective binding and have guided the design of novel sulfonamide derivatives with enhanced therapeutic efficacy.

Recent experimental investigations have highlighted the< strong>Bicyclo[2.2.1]heptane-2-sulfonamide derivative's role in modulating inflammatory pathways and inhibiting key enzymes involved in disease progression. For example, researchers have observed that certain derivatives exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. These findings suggest that< strong>Bicyclo[2.2.1]heptane-2-sulfonamide-based compounds could be developed into novel therapeutics for conditions such as arthritis and autoimmune disorders.

The synthesis of< strong>Bicyclo[2.2.1]heptane-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to generate large quantities of this compound for both research and commercial purposes. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and ring-closing metathesis have been employed to construct the bicyclic core efficiently.

The chemical stability of< strong>Bicyclo[2.2.1]heptane-2-sulfonamide under various conditions has also been a focus of research interest.< This compound's resistance to degradation under physiological conditions enhances its suitability for pharmaceutical applications where stability is crucial for maintaining efficacy over time.

The future prospects for< strong>Bicyclo[2.2.1]heptane-2-sulfonamide are promising, with ongoing studies exploring its potential in emerging therapeutic areas such as oncology and neurodegenerative diseases.< Researchers are investigating its ability to interact with specific protein targets involved in cancer cell proliferation or neuroinflammation.< These investigations hold the potential to unlock new treatment strategies for challenging medical conditions.

In conclusion,< strong>Bicyclo[2.2.]heptane-22 sulfonamide (CAS No. 7167-09-1) represents a significant advancement in sulfonamide chemistry with broad implications for pharmaceutical research.< Its unique structural features,< versatile synthetic pathways>,<< pharmacological potential>,